Cas no 1806979-40-7 (2,3-Bis(trifluoromethyl)-5-cyanomandelic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid
• CAS No: 1806979-40-7
• MF: C₁₁H₅F₆NO₃
• MW: 313.152724027634
• CID: 4942575
• Update Time: 2025-10-30

2,3-Bis(trifluoromethyl)-5-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid

• Inchi： 1S/C11H5F6NO3/c12-10(13,14)6-2-4(3-18)1-5(8(19)9(20)21)7(6)11(15,16)17/h1-2,8,19H,(H,20,21)
• InChI Key： SMQGKBHGJYGGMK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(C#N)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3

Additional information on 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid (CAS No. 1806979-40-7)

2,3-Bis(trifluoromethyl)-5-cyanomandelic acid (CAS No. 1806979-40-7) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl groups and a cyano moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are prized for their enhanced metabolic stability and bioavailability.

The compound's CAS number 1806979-40-7 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. With the growing demand for fluorinated building blocks in medicinal chemistry, 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid has become a subject of intense study. Its synthesis often involves multi-step processes, including electrophilic trifluoromethylation and cyanohydrin formation, which are topics frequently searched by chemists in academic and industrial settings.

In recent years, the rise of AI-driven drug discovery and high-throughput screening has further amplified interest in this compound. Computational chemists often explore its molecular docking potential, leveraging its electron-withdrawing groups to design novel enzyme inhibitors. Additionally, its role in crop protection chemicals aligns with the global push for sustainable agriculture, a hot topic among environmental researchers.

From a commercial perspective, suppliers of 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid emphasize its high purity (>98%) and compatibility with Grignard reactions and Pd-catalyzed couplings, which are frequently queried in synthetic chemistry forums. The compound’s stability under acidic and basic conditions also makes it a versatile candidate for scale-up processes, a key concern for manufacturers optimizing production workflows.

Environmental and safety profiles of fluorinated compounds are another trending search topic. While 1806979-40-7 is not classified as hazardous, its biodegradability and ecotoxicity are under scrutiny, reflecting the broader industry shift toward green chemistry principles. Regulatory agencies increasingly require detailed life cycle assessments for such chemicals, driving demand for transparent data sheets and structure-activity relationship (SAR) studies.

In summary, 2,3-Bis(trifluoromethyl)-5-cyanomandelic acid (CAS No. 1806979-40-7) represents a convergence of cutting-edge research areas: fluorine chemistry, drug design, and sustainable synthesis. Its multifaceted applications and alignment with contemporary scientific trends ensure its relevance in both academic and industrial landscapes for years to come.